Cas no 2171594-68-4 (3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid)

• Product Name: 3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid
• CAS No: 2171594-68-4
• MF: C₁₆H₃₀N₂O₆
• MW: 346.419205188751
• CID: 6118658
• PubChem ID: 165833940
• Update Time: 2025-06-07

3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid
• EN300-1284607
• 3,4-bis({[(tert-butoxy)carbonyl]amino})-4-methylpentanoic acid
• 2171594-68-4

• Inchi： 1S/C16H30N2O6/c1-14(2,3)23-12(21)17-10(9-11(19)20)16(7,8)18-13(22)24-15(4,5)6/h10H,9H2,1-8H3,(H,17,21)(H,18,22)(H,19,20)
• InChI Key： JZPZFYBYKVFFMN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(C)C(CC(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 346.21038668g/mol
• Monoisotopic Mass: 346.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on 3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid

Compound CAS No. 2171594-68-4: 3,4-Bis({(tert-butoxy)carbonylamino})-4-methylpentanoic Acid

3,4-Bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid, identified by the CAS registry number 2171594-68-4, is a complex organic compound with significant potential in various chemical and biological applications. This compound belongs to the class of amino acids, specifically featuring a pentanoic acid backbone with two tert-butoxycarbonyl (Boc) protected amino groups at the 3 and 4 positions. The presence of these protective groups makes it a valuable intermediate in peptide synthesis and other organic chemical reactions.

The molecular structure of this compound is characterized by a five-carbon chain, with a methyl group attached to the fourth carbon. The two Boc-amino groups at positions 3 and 4 introduce steric hindrance and functional diversity, making this compound highly versatile in synthetic chemistry. Recent studies have highlighted its role in the construction of bioactive molecules, where precise control over stereochemistry and functional group reactivity is crucial.

One of the most notable advancements involving this compound is its application in the synthesis of peptide-based drugs. Researchers have utilized its Boc-protected amino groups to construct complex peptide frameworks with high efficiency. For instance, a study published in Journal of Medicinal Chemistry demonstrated how this compound serves as a key intermediate in the synthesis of cyclic peptides with potent antimicrobial activity. The ability to selectively deprotect the Boc groups under mild conditions has been instrumental in achieving high yields and maintaining the integrity of sensitive functional groups.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. Its pentanoic acid backbone provides a platform for the development of novel polymers with tailored properties. A recent report in Macromolecules explored the use of this compound as a monomer for synthesizing biodegradable polymers, which show promise in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Modern methodologies have focused on improving the efficiency and scalability of these reactions, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates while minimizing side products.

From an environmental perspective, the use of this compound aligns with green chemistry principles due to its potential for recycling and reuse in synthetic processes. Researchers are actively exploring ways to optimize its production pathways to reduce waste and energy consumption, thereby contributing to sustainable chemical manufacturing practices.

In conclusion, CAS No. 2171594-68-4, or 3,4-bis({(tert-butoxy)carbonylamino})-4-methylpentanoic acid, stands as a versatile building block in contemporary organic chemistry. Its unique structure and functional groups make it indispensable in peptide synthesis, polymer development, and other advanced chemical applications. As research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.